Cas no 70234-85-4 (()-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride)

• Product Name: ()-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride
• CAS No: 70234-85-4
• MF: C₁₇H₂₄ClNO
• MW: 293.831563949585
• MDL: MFCD30735903
• CID: 1742242
• Update Time: 2025-10-23

()-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride Chemical and Physical Properties

Names and Identifiers

• ()-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride
• (1)-1,2,3,4,5,6,7,8-Octahydro-1-(4-methoxybenzyl)isoquinolinium chloride
• (±)-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride
• 1-(4-Methoxy-benzyl)-1,2,3,4,5,6,7,8-octahydro-isoquinoline hydrochloride

• MDL： MFCD30735903
• Inchi： 1S/C17H23NO.ClH/c1-19-15-8-6-13(7-9-15)12-17-16-5-3-2-4-14(16)10-11-18-17;/h6-9,17-18H,2-5,10-12H2,1H3;1H
• InChI Key： KPOHPPSNWPXYNT-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(OC)C=C2)C2=C(CCCC2)CC[NH2+]1.[Cl-]

Additional information on ()-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride

Compound CAS No. 70234-85-4: (-)-1,2,3,4,5,6,7,8-Octahydro-1-(4-methoxybenzyl)isoquinolinium Chloride

The compound with CAS No. 70234-85-4, known as (-)-1,2,3,4,5,6,7,8-octahydro-1-(4-methoxybenzyl)isoquinolinium chloride (Octahydroisoquinolinium chloride), is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique isoquinoline skeleton and the presence of a 4-methoxybenzyl group attached to the nitrogen atom. The isoquinoline moiety is a well-known structural motif in organic chemistry and has been extensively studied due to its diverse biological activities and synthetic versatility.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. The octahydroisoquinolinium chloride framework has been utilized in the development of novel anti-inflammatory agents and neuroprotective drugs. Researchers have demonstrated that the stereochemistry at the nitrogen center plays a critical role in determining the biological activity of this compound. The (-)-enantiomer has shown superior activity compared to its (+)-counterpart in several in vitro assays.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitution and subsequent reduction steps. The use of chiral catalysts has enabled the selective formation of the desired enantiomer. This approach not only enhances the yield but also ensures high enantiomeric purity, which is crucial for downstream applications in drug discovery.

The structural features of (-)-1-(4-methoxybenzyl)octahydroisoquinolinium chloride make it an attractive candidate for further functionalization. For instance, the methoxy group on the benzyl ring can be modified to introduce additional functionality or improve solubility properties. Such modifications have been explored in recent studies to enhance the pharmacokinetic profile of this compound.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicological effects. Initial studies suggest that it undergoes rapid degradation under aerobic conditions and exhibits low toxicity to aquatic organisms. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

Looking ahead, there is growing interest in exploring the use of (-)-1-(4-methoxybenzyl)octahydroisoquinolinium chloride as a building block for advanced materials. Its rigid isoquinoline framework and functionalizable side chains make it suitable for applications in organic electronics and supramolecular chemistry.

In conclusion, CAS No. 70234-85-4 represents a versatile and valuable compound with significant potential across multiple disciplines. Ongoing research continues to uncover new insights into its properties and applications, underscoring its importance as a key player in modern chemical science.